4-(3,3-diethoxypropyl)morpholine
Overview
Description
4-(3,3-diethoxypropyl)morpholine, often referred to as 4-DMP or 4-DPM, is an organic compound with a molecular formula of C11H23NO. It is a cyclic amine with one oxygen atom attached to the nitrogen atom, and is commonly used in the synthesis of pharmaceuticals and other organic compounds. 4-DMP has been studied extensively in recent years due to its potential applications in drug discovery, medicinal chemistry, and chemical synthesis.
Scientific Research Applications
4-DMP has been used in a number of scientific research applications, including drug discovery, medicinal chemistry, and chemical synthesis. In drug discovery, 4-DMP has been used to synthesize potential new drugs and to examine their pharmacological properties. In medicinal chemistry, 4-DMP has been used to synthesize novel compounds with potential therapeutic applications. In chemical synthesis, 4-DMP has been used to create a variety of organic compounds, including pharmaceuticals and other compounds of interest.
Mechanism of Action
The exact mechanism of action of 4-DMP is not yet fully understood. However, it is believed to interact with a variety of biological targets, including enzymes and receptors. In particular, 4-DMP has been found to interact with the serotonin receptor 5-HT2A, which is involved in the regulation of mood and cognition. Additionally, 4-DMP has been found to interact with the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DMP are not yet fully understood. However, it has been found to have a variety of effects on the body. In particular, 4-DMP has been found to have antidepressant and anxiolytic effects in animal studies. Additionally, 4-DMP has been found to have anti-inflammatory and analgesic effects in animal studies, as well as neuroprotective and neuroregenerative effects.
Advantages and Limitations for Lab Experiments
4-DMP has a number of advantages and limitations when used in laboratory experiments. One advantage is that 4-DMP is relatively easy to synthesize, making it a convenient and cost-effective compound to use in research. Additionally, 4-DMP has a wide range of potential applications, making it a versatile compound for use in a variety of experiments.
However, there are also some limitations to using 4-DMP in laboratory experiments. For example, 4-DMP is not approved for human use, so it cannot be used in clinical trials or other studies involving human subjects. Additionally, 4-DMP is a relatively new compound, so there is still much to be learned about its effects and potential applications.
Future Directions
There are a number of potential future directions for 4-DMP research. One potential direction is to further investigate its mechanism of action, as well as its biochemical and physiological effects. Additionally, researchers could explore the potential therapeutic applications of 4-DMP, such as its potential use as an antidepressant or anxiolytic. Finally, researchers could investigate the potential uses of 4-DMP in chemical synthesis, such as its use in the synthesis of pharmaceuticals and other organic compounds.
Synthesis Methods
4-DMP can be synthesized through a variety of methods, including the reaction of 3,3-diethoxypropionic acid with morpholine in the presence of an acid catalyst. This reaction is known as the Morita-Baylis-Hillman reaction, and yields 4-DMP and morpholine as the main products. Other methods of synthesis include the reaction of 3,3-diethoxypropionyl chloride with morpholine, or the reaction of 3,3-diethoxypropionyl fluoride with morpholine in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3,3-diethoxypropyl)morpholine involves the reaction of morpholine with 3,3-diethoxypropyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "Morpholine", "3,3-diethoxypropyl chloride", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add morpholine to a reaction flask", "Add 3,3-diethoxypropyl chloride to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
23588-45-6 |
Product Name |
4-(3,3-diethoxypropyl)morpholine |
Molecular Formula |
C11H23NO3 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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